Cas no 1213841-78-1 ((3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL)

(3R)-3-Amino-3-(2,6-dichlorophenyl)propan-1-ol is a chiral amino alcohol derivative featuring a 2,6-dichlorophenyl substituent, which confers structural rigidity and potential pharmacological relevance. The (R)-enantiomer is particularly valuable in asymmetric synthesis and pharmaceutical intermediates due to its stereospecificity, enabling precise control over reaction outcomes. Its primary amine and hydroxyl functional groups offer versatile reactivity for further derivatization, making it useful in the preparation of bioactive compounds or catalysts. The dichlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. This compound is typically employed in academic and industrial research settings for the development of enantiomerically pure molecules, where its defined stereochemistry and bifunctional reactivity are key advantages.
(3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL structure
1213841-78-1 structure
Product Name:(3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL
CAS No:1213841-78-1
MF:C9H11Cl2NO
MW:220.095740556717
CID:5592035
PubChem ID:93989296
Update Time:2025-05-19

(3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL
    • Benzenepropanol, γ-amino-2,6-dichloro-, (γR)-
    • EN300-1164022
    • 1213841-78-1
    • Inchi: 1S/C9H11Cl2NO/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m1/s1
    • InChI Key: RWDWDNMIKIBVGZ-MRVPVSSYSA-N
    • SMILES: C(O)C[C@@H](N)C1=C(Cl)C=CC=C1Cl

Computed Properties

  • Exact Mass: 219.0217694g/mol
  • Monoisotopic Mass: 219.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.337±0.06 g/cm3(Predicted)
  • Boiling Point: 360.0±37.0 °C(Predicted)
  • pka: 14.81±0.10(Predicted)

(3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL Pricemore >>

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Additional information on (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL

(3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL: A Comprehensive Overview of CAS No. 1213841-78-1 and Its Applications

The compound (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL, identified by its CAS No. 1213841-78-1, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 2,6-dichlorophenyl group and a propan-1-ol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and development, particularly in the design of chiral catalysts and pharmaceutical intermediates.

In recent years, the demand for chiral building blocks like (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This compound’s ability to introduce stereochemical complexity into molecules aligns with the trend toward precision medicine and targeted therapies. Its CAS No. 1213841-78-1 is frequently searched in scientific databases, reflecting its relevance in organic chemistry and medicinal chemistry applications.

One of the key advantages of (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL is its versatility. It serves as a precursor for the synthesis of β-amino alcohols, which are critical in the development of antiviral agents and CNS-active compounds. The 2,6-dichlorophenyl moiety enhances the compound’s binding affinity to certain biological targets, making it a focus of studies in structure-activity relationships (SAR). This has led to its inclusion in high-throughput screening libraries for drug discovery.

From an environmental and regulatory perspective, (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL is synthesized under controlled conditions to ensure compliance with green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing the broader industry shift toward eco-friendly chemical production. This aligns with the increasing scrutiny of chemical sustainability in academic and industrial settings.

The compound’s CAS No. 1213841-78-1 is often associated with searches for chiral resolution techniques and asymmetric synthesis. Its enantiomeric purity is crucial for applications in pharmaceutical formulations, where even minor impurities can impact efficacy. Advanced analytical methods, such as HPLC and chiral chromatography, are employed to ensure the quality of (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL in research and production.

In summary, (3R)-3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL (CAS No. 1213841-78-1) represents a critical tool in modern chemistry. Its applications span drug development, catalysis, and material science, reflecting its multidisciplinary importance. As the scientific community continues to explore its potential, this compound remains a topic of interest in both academic publications and industrial patents.

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